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Introduction

Cevipabulin (also known as TTI-237) is a potent, orally available, microtubule-active antitumor

agent.[1][2][3] It functions by inhibiting the binding of vinblastine to tubulin, thereby disrupting

microtubule dynamics, which can lead to cell cycle arrest and apoptosis in cancer cells.[1][4]

Recent studies have revealed a novel mechanism of action where Cevipabulin binds not only

to the vinblastine site on β-tubulin but also to a new site on α-tubulin, which induces tubulin

degradation.[5][6][7] This dual action makes it a compound of significant interest in oncology

research and drug development.

Proper preparation of a stable, concentrated stock solution is a critical first step for accurate

and reproducible experimental results in both in vitro and in vivo studies. This document

provides detailed protocols for the preparation, storage, and handling of Cevipabulin stock

solutions.

Data Presentation
A summary of the key quantitative data for Cevipabulin is presented in the table below for

easy reference.
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Property Value Source

Molecular Weight 464.82 g/mol [1][2][4]

Molecular Formula C₁₈H₁₈ClF₅N₆O [1][2]

CAS Number 849550-05-6 [1][8]

Appearance White to off-white solid [1]

Purity ≥98% [2]

IC₅₀ (Cytotoxicity)

18-40 nM in various human

tumor cell lines (e.g., SK-OV-3,

MDA-MB-435, MDA-MB-468,

LnCaP, Hela)

[1]

Solubility in DMSO ≥ 100 mg/mL (215.14 mM) [1]

Solubility in 0.1N HCl (aq) Soluble [2]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution for In Vitro Use
This protocol describes the preparation of a 10 mM stock solution of Cevipabulin in DMSO,

suitable for subsequent dilution in cell culture media for in vitro experiments.

Materials:

Cevipabulin powder

Anhydrous or newly opened Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber vials

Vortex mixer

Sonicator (optional)
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Calibrated micropipettes

Procedure:

Pre-warm DMSO: If the DMSO is frozen, bring it to room temperature. It is crucial to use

anhydrous DMSO as its hygroscopic nature can impact the solubility of the product.[1]

Weigh Cevipabulin: Accurately weigh the desired amount of Cevipabulin powder in a

suitable container. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.65 mg

of Cevipabulin.

Dissolve in DMSO: Add the appropriate volume of DMSO to the Cevipabulin powder. Using

the example above, add 1 mL of DMSO to the 4.65 mg of Cevipabulin.

Ensure Complete Dissolution: Vortex the solution vigorously. If necessary, sonicate the

solution in a water bath to aid dissolution.[1] Visually inspect the solution to ensure that all

the powder has dissolved and the solution is clear.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes or amber vials to avoid repeated freeze-thaw cycles.[1]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1]

Protocol 2: Preparation of a Working Solution for In Vivo
Administration
This protocol provides an example of preparing a working solution of Cevipabulin for oral (p.o.)

or intravenous (i.v.) administration in animal models. The final concentration and vehicle

composition may need to be optimized based on the specific experimental requirements.

Materials:

Cevipabulin stock solution in DMSO (e.g., 16.7 mg/mL)

PEG300
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Tween-80

Saline (0.9% NaCl)

Sterile conical tubes

Calibrated micropipettes

Procedure:

This protocol is for a final solution containing 10% DMSO, 40% PEG300, 5% Tween-80, and

45% Saline.[1]

Prepare a clear stock solution in DMSO first.[1]

Add Co-solvents Sequentially: In a sterile conical tube, add the required volume of the

Cevipabulin DMSO stock solution.

Add the PEG300 and mix thoroughly.

Add the Tween-80 and mix until the solution is homogeneous.

Finally, add the saline to reach the final desired volume and concentration. Mix well.

Final Concentration Example: To prepare 1 mL of a 1.67 mg/mL working solution, add 100 µL

of a 16.7 mg/mL DMSO stock solution to 400 µL of PEG300 and mix. Then, add 50 µL of

Tween-80 and mix. Finally, add 450 µL of saline.[1]

Use Fresh: It is recommended to prepare this working solution fresh on the day of use for in

vivo experiments.[1] If precipitation occurs, gentle heating and/or sonication can be used to

aid dissolution.[1]
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Workflow for Cevipabulin Stock Solution Preparation
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Caption: Workflow for preparing Cevipabulin stock solution.
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Cevipabulin's Mechanism of Action
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Caption: Simplified signaling pathway of Cevipabulin's action on tubulin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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